Cas no 1185311-83-4 (N,N-Dimethyl-4-(piperidin-3-yloxy)benzenesulfonamide hydrochloride)

• Product Name: N,N-Dimethyl-4-(piperidin-3-yloxy)benzenesulfonamide hydrochloride
• CAS No: 1185311-83-4
• MF: C₁₃H₂₁ClN₂O₃S
• MW: 320.835441350937
• CID: 2170364
• Update Time: 2025-10-31

N,N-Dimethyl-4-(piperidin-3-yloxy)benzenesulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N,n-dimethyl-4-(piperidin-3-yloxy)benzenesulfonamide hydrochloride
• SBB075712
• dimethyl[(4-(3-piperidyloxy)phenyl)sulfonyl]amine, chloride
• N,N-Dimethyl-4-(piperidin-3-yloxy)benzenesulfonamide hydrochloride

• Inchi： 1S/C13H20N2O3S.ClH/c1-15(2)19(16,17)13-7-5-11(6-8-13)18-12-4-3-9-14-10-12;/h5-8,12,14H,3-4,9-10H2,1-2H3;1H
• InChI Key： VKHQARIRLUYSHJ-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(=CC=1)OC1CNCCC1)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 370
• Topological Polar Surface Area: 67

Additional information on N,N-Dimethyl-4-(piperidin-3-yloxy)benzenesulfonamide hydrochloride

Introduction to N,N-Dimethyl-4-(piperidin-3-yloxy)benzenesulfonamide hydrochloride (CAS No: 1185311-83-4)

N,N-Dimethyl-4-(piperidin-3-yloxy)benzenesulfonamide hydrochloride, a compound with the chemical identifier CAS No: 1185311-83-4, is a significant molecule in the field of pharmaceutical research. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and therapeutic potential. The structure of this molecule incorporates a benzenesulfonamide moiety linked to a piperidine ring, which contributes to its unique chemical and pharmacological properties.

The benzenesulfonamide group is a key pharmacophore in many drugs, known for its ability to interact with biological targets such as enzymes and receptors. In particular, sulfonamides have been widely used in the development of antibiotics, diuretics, and anti-inflammatory agents. The presence of the hydrochloride salt form indicates that the compound is more stable and soluble in aqueous solutions, which can be advantageous for formulation and administration purposes.

The piperidine ring in N,N-Dimethyl-4-(piperidin-3-yloxy)benzenesulfonamide hydrochloride adds another layer of complexity to its biological activity. Piperidine derivatives are commonly found in active pharmaceutical ingredients (APIs) due to their ability to modulate various biological pathways. The combination of the sulfonamide and piperidine moieties suggests that this compound may exhibit multiple modes of action, making it a promising candidate for further investigation.

Recent research in the field of medicinal chemistry has highlighted the importance of sulfonamide derivatives in drug discovery. These compounds have shown potential in targeting various diseases, including cancer, infectious diseases, and neurological disorders. The specific arrangement of atoms in N,N-Dimethyl-4-(piperidin-3-yloxy)benzenesulfonamide hydrochloride may contribute to its selectivity and efficacy against certain biological targets.

One area of interest is the use of this compound as an intermediate in the synthesis of more complex molecules. The sulfonamide group can serve as a versatile handle for further functionalization, allowing chemists to explore different structural modifications. This flexibility is crucial in drug development, as it enables the optimization of pharmacokinetic and pharmacodynamic properties.

In addition to its synthetic utility, N,N-Dimethyl-4-(piperidin-3-yloxy)benzenesulfonamide hydrochloride may also have applications in therapeutic contexts. Studies have shown that sulfonamides can interact with biological targets through various mechanisms, including competitive inhibition and allosteric modulation. The unique structure of this compound suggests that it could potentially interfere with disease-causing pathways or enhance the activity of existing drugs.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, which are critical factors in drug formulation. Improved solubility can lead to better absorption rates and more consistent drug delivery, thereby increasing therapeutic efficacy. Furthermore, the stability provided by the hydrochloride salt ensures that the compound remains effective during storage and transportation.

Advances in computational chemistry have also contributed to the study of N,N-Dimethyl-4-(piperidin-3-yloxy)benzenesulfonamide hydrochloride. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These predictions can guide experimental design and help identify potential lead compounds for further development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization. Key steps include the formation of the sulfonamide bond and the introduction of the piperidine ring. Each step must be carefully controlled to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like N,N-Dimethyl-4-(piperidin-3-yloxy)benzenesulfonamide hydrochloride more efficiently than ever before.

Evaluation of this compound's pharmacological properties is essential for determining its potential as a therapeutic agent. In vitro assays can provide initial insights into its activity against specific biological targets. These assays help researchers prioritize compounds for further testing in vivo models.

The role of N,N-Dimethyl-4-(piperidin-3-yloxy)benzenesulfonamide hydrochloride in drug discovery underscores the importance of sulfonamide derivatives in modern medicine. Their versatility and potential make them valuable tools for addressing a wide range of diseases. As research continues, new applications for this class of compounds are likely to emerge.